Cas no 1420880-41-6 (Olmesartan-d4 Acid)

• Product Name: Olmesartan-d4 Acid
• CAS No: 1420880-41-6
• MF: C₂₄H₂₂D₄N₆O₃
• MW: 450.5263
• CID: 2094675
• PubChem ID: 71479812
• Update Time: 2025-11-02

Olmesartan-d4 Acid Chemical and Physical Properties

Names and Identifiers

• Olmesartan D4
• Olmesartan-d4 Acid
• 4-(2-hydroxypropan-2-yl)-2-propyl-1-((2,3,5,6-tetradeutero-2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-imidazole-5-carboxylic acid
• CS-088 D4
• RNH-6270 D4
• 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl-2,3,5,6-d4)methyl)-4-(2-hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylic acid
• VGC88041
• DA-56427
• F85138
• HY-17004S
• 1ST10402D4
• 1420880-41-6
• AKOS040733907
• 5-(2-hydroxypropan-2-yl)-2-propyl-3-[[2,3,5,6-tetradeuterio-4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylic acid
• Olmesartan-D4

• Inchi： InChI=1S/C24H26N6O3/c1-4-7-19-25-21(24(2,3)33)20(23(31)32)30(19)14-15-10-12-16(13-11-15)17-8-5-6-9-18(17)22-26-28-29-27-22/h5-6,8-13,33H,4,7,14H2,1-3H3,(H,31,32)(H,26,27,28,29)/i10D,11D,12D,13D
• InChI Key： VTRAEEWXHOVJFV-ZGAVCIBUSA-N
• SMILES： [2H]C1=C(C2=CC=CC=C2C3=NNN=N3)C([2H])=C([2H])C(CN4C(CCC)=NC(C(O)(C)C)=C4C(O)=O)=C1[2H]

Computed Properties

• Exact Mass: 450.23200
• Monoisotopic Mass: 450.23174570g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 129.81000
• LogP: 3.65660

Olmesartan-d4 Acid Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Olmesartan-d4 Acid

Olmesartan-d4 Acid (CAS No. 1420880-41-6): A Comprehensive Guide to Its Properties and Applications

Olmesartan-d4 Acid (CAS No. 1420880-41-6) is a deuterated analog of Olmesartan Acid, a key intermediate in the synthesis of Olmesartan medoxomil, a widely used antihypertensive drug. This compound is particularly valuable in pharmaceutical research, especially in deuterated drug development and metabolic studies. The incorporation of deuterium atoms enhances the metabolic stability of the molecule, making it a crucial tool in drug discovery and bioanalytical research.

The growing interest in deuterated pharmaceuticals has positioned Olmesartan-d4 Acid as a compound of significant importance. Researchers are increasingly focusing on deuterated drugs due to their potential to improve drug efficacy and reduce side effects. This trend aligns with the broader movement towards personalized medicine, where compounds like Olmesartan-d4 Acid play a pivotal role in developing tailored therapeutic solutions.

From a chemical perspective, Olmesartan-d4 Acid exhibits unique properties due to the presence of deuterium atoms. These properties include altered kinetic isotope effects, which can influence the compound's metabolic pathways and pharmacokinetics. Such characteristics make it an invaluable reference standard in LC-MS and NMR spectroscopy for quantifying Olmesartan and its metabolites in biological samples.

The applications of Olmesartan-d4 Acid extend beyond basic research. It is extensively used in clinical trials to monitor drug metabolism and assess drug-drug interactions. Additionally, its role in quality control processes within pharmaceutical manufacturing cannot be overstated. As regulatory agencies like the FDA and EMA emphasize the importance of impurity profiling, deuterated compounds like Olmesartan-d4 Acid have become essential for ensuring drug safety and efficacy.

Recent advancements in analytical chemistry have further highlighted the importance of Olmesartan-d4 Acid. Techniques such as high-resolution mass spectrometry (HRMS) and stable isotope labeling rely heavily on deuterated standards for accurate quantification. This has led to increased demand for high-purity Olmesartan-d4 Acid in both academic and industrial settings.

The synthesis of Olmesartan-d4 Acid involves sophisticated organic chemistry techniques, including deuterium exchange reactions and protecting group strategies. These processes require specialized expertise and equipment, underscoring the compound's value in the pharmaceutical industry. Moreover, the ability to produce Olmesartan-d4 Acid with high isotopic purity is critical for its application in quantitative bioanalysis.

Looking ahead, the market for deuterated compounds like Olmesartan-d4 Acid is expected to grow significantly. This growth is driven by the increasing adoption of deuterated drugs in clinical practice and the expanding use of isotope-labeled standards in analytical laboratories. As research continues to uncover new applications for Olmesartan-d4 Acid, its role in advancing pharmaceutical science will undoubtedly expand.

For researchers and manufacturers seeking reliable sources of Olmesartan-d4 Acid, it is essential to partner with suppliers who adhere to strict quality standards. The compound's purity, isotopic enrichment, and stability are critical factors that can impact research outcomes. Therefore, verifying the certificate of analysis and ensuring proper storage conditions are crucial steps in working with this valuable compound.

In conclusion, Olmesartan-d4 Acid (CAS No. 1420880-41-6) represents a vital tool in modern pharmaceutical research and development. Its unique properties and diverse applications make it indispensable in drug metabolism studies, analytical method development, and quality assurance programs. As the field of deuterated pharmaceuticals continues to evolve, Olmesartan-d4 Acid will remain at the forefront of innovation, driving advancements in patient care and therapeutic outcomes.